Cas no 42849-43-4 (1-Pentanesulfonic acid,1-hydroxy-, sodium salt (1:1))

• Product Name: 1-Pentanesulfonic acid,1-hydroxy-, sodium salt (1:1)
• CAS No: 42849-43-4
• MF: C₅H₁₁NaO₄S
• MW: 190.1932117939
• CID: 332237
• PubChem ID: 23684579
• Update Time: 2025-05-23

1-Pentanesulfonic acid,1-hydroxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-Pentanesulfonic acid,1-hydroxy-, sodium salt (1:1)
• sodium 1-hydroxypentanesulphonate
• sodium,1-hydroxypentane-1-sulfonate
• EINECS 255-967-3
• DTXSID40962739
• SODIUM 1-HYDROXYPENTANE-1-SULFONATE
• NS00060684
• 42849-43-4
• sodium;1-hydroxypentane-1-sulfonate
• EN300-6292585

• Inchi： 1S/C5H12O4S.Na/c1-2-3-4-5(6)10(7,8)9;/h5-6H,2-4H2,1H3,(H,7,8,9);/q;+1/p-1
• InChI Key： NMXZRBVBKXIADF-UHFFFAOYSA-M
• SMILES： S(C(CCCC)O)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 190.027574
• Monoisotopic Mass: 190.027574
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acids

Additional information on 1-Pentanesulfonic acid,1-hydroxy-, sodium salt (1:1)

Introduction to 1-Pentanesulfonic acid, 1-hydroxy-, sodium salt (1:1) and Its Applications in Modern Chemical Biology

The compound with the CAS number 42849-43-4, identified as 1-Pentanesulfonic acid, 1-hydroxy-, sodium salt (1:1), represents a specialized chemical entity that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sodium salt derivative of 1-pentanesulfonic acid is characterized by its unique structural properties, which make it a valuable tool in various biochemical applications. The presence of both sulfonic acid and hydroxyl functional groups contributes to its distinct solubility characteristics and reactivity, positioning it as a compound of interest in drug design and molecular recognition studies.

1-Pentanesulfonic acid, 1-hydroxy-, sodium salt (1:1) has been increasingly utilized in the development of novel therapeutic agents due to its ability to act as a buffer and chelating agent. Its pKa value, influenced by the sulfonic acid group, makes it particularly effective in maintaining pH homeostasis in aqueous environments, which is crucial for the stability and efficacy of many bioactive molecules. Recent studies have highlighted its potential in enhancing the solubility of poorly water-soluble drugs, thereby improving their bioavailability and pharmacokinetic profiles.

In the realm of drug discovery, this compound has been explored as a ligand for metal ions, demonstrating promising results in the development of metallodrugs. The hydroxyl group on the pentyl chain provides a versatile site for coordination with transition metals such as copper and zinc, which are known to play pivotal roles in various biological pathways. For instance, research has indicated that complexes formed with 1-Pentanesulfonic acid, 1-hydroxy-, sodium salt (1:1) exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and cancer progression.

The pharmaceutical industry has also leveraged this compound for its ability to enhance the binding affinity of small molecules to target proteins. By serving as a scaffold or co-ligand in high-throughput screening assays, it has facilitated the identification of novel inhibitors with therapeutic potential. Notably, studies have demonstrated its utility in modulating the activity of kinases and proteases, which are key targets in oncology and neurodegenerative disease treatments.

From a chemical biology perspective, 1-Pentanesulfonic acid, 1-hydroxy-, sodium salt (1:1) has been employed in the study of protein-protein interactions. Its charged nature allows it to interact with charged residues on proteins, thereby influencing conformational changes that are critical for biological function. This property has been exploited in developing probes for studying protein dynamics and interactions within cellular environments.

Moreover, advancements in synthetic chemistry have enabled modifications to the sulfonic acid and hydroxyl groups of this compound, leading to derivatives with tailored properties. These modifications have expanded its applications beyond traditional pharmaceuticals into areas such as biomaterials and nanotechnology. For example, functionalized derivatives have been incorporated into hydrogels designed for drug delivery systems, where their ability to form stable networks while maintaining biocompatibility is highly advantageous.

The environmental impact of using 1-Pentanesulfonic acid, 1-hydroxy-, sodium salt (1:1) has also been a focus of recent research. Studies have investigated its degradation pathways and ecotoxicological profile under various conditions. The findings suggest that while it exhibits moderate biodegradability, careful handling is recommended to minimize environmental accumulation. This aligns with broader efforts in green chemistry to develop compounds that balance efficacy with sustainability.

In conclusion, 1-Pentanesulfonic acid, 1-hydroxy-, sodium salt (1:1) (CAS no. 42849-43-4) stands as a multifaceted compound with significant implications across multiple domains of chemical biology and pharmaceutical science. Its unique structural features enable diverse applications ranging from drug solubilization and metallodrug development to protein interaction studies and advanced material design. As research continues to uncover new functionalities and applications for this compound, its role in advancing therapeutic modalities is poised to expand further.